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Compound of Interest

Compound Name: Azatyrosine
CAS No.: 58525-82-9
Cat. No.: B1250254
Get Quote
. J

Executive Summary: Immediate Directives

Do not dispose of Azatyrosine (L-Azatyrosine) down the drain or in general trash.[1]

Although Azatyrosine is often less acutely toxic than potent chemotherapeutics like
Doxorubicin, it is a bioactive antineoplastic antibiotic capable of altering cellular signaling
(specifically Ras-transformation suppression).[1] It must be managed as Hazardous Chemical
Waste, prioritizing incineration to prevent environmental bioaccumulation.[1]

e Solids (Bulk): Segregate into RCRA-compliant Black Bins (Hazardous).
o Trace/Residues: Yellow Trace Chemo Bins are acceptable if <3% residue remains.[1][2]
¢ Liquids: Never pour down sinks. Collect in dedicated organic waste carboys.

Chemical Profile & Hazard Identification

Why we handle it this way: The Science of Safety
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To dispose of a chemical safely, you must understand its mechanism.[1] Azatyrosine acts as a
tyrosine analogue, inhibiting the post-translational modification of Ras proteins.[1] While its
acute toxicity is moderate (GHS Category 4, H302), its ability to interfere with fundamental cell
signaling pathways mandates that we treat it with the Precautionary Principle applied to
cytotoxic agents.[1]

Property Data Disposal Implication

Unique identifier for waste

CAS Number 58525-82-9 ]
manifests.[1]
o ] Harmful if swallowed; potential
GHS Classification Warning; Acute Tox. 4 (Oral) ) ]
bioactive effects.[1]
High Risk: Readily enters
Solubility ~0.5 g/L (Water, 25°C) water tables if improperly
disposed.[1]
. N Will not degrade quickly in
Stability Stable under normal conditions ] ) ) )
landfills; Incineration required.
o Incompatible with strong Segregation: Do not mix with
Reactivity o o ] ]
oxidizers Nitric/Perchloric acid waste.[1]

Pre-Disposal Stabilization & Handling

Before moving waste to the central accumulation area, stabilize it at the bench.[1]

A. Solid Waste (Powder/Crystals)[1]

» Containment: If you have expired pure substance, do not empty the vial. Keep it in the
original container.

» Labeling: Mark the container clearly with "Defunct/Expired Azatyrosine - Toxic."

» Secondary Containment: Place the vial inside a clear, sealable bag (Zip-lock style) to prevent
particulate dispersion during transport.

B. Liquid Waste (Stock Solutions & Media)[1]
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e Stock Solutions (>1 mM): These are "Bulk Waste."[1] Pour into a dedicated
"Halogenated/Organic" waste carboy.[1] (Note: While Azatyrosine is not halogenated, it is
often dissolved in DMSO or acidic buffers; check your solvent compatibility).[1]

o Cell Culture Media (Trace): Media containing dilute Azatyrosine (<100 uM) should still be
treated as chemical waste, not bio-waste, to prevent antibiotic release into the environment.

Detailed Disposal Workflow

This protocol distinguishes between Bulk Waste (Stock) and Trace Waste (Residues), aligning
with EPA RCRA guidelines for pharmaceutical agents.[1]

Step-by-Step Protocol

e Characterize the Waste:
o Is the container "RCRA Empty" (<3% by weight remaining)? -> Go to Trace Path.[1]
o Is there visible liquid or powder? -> Go to Bulk Path.

o Bulk Path (High Concentration/Volume):
o Action: Transfer material to a Black RCRA Hazardous Waste Container.

o Labeling: Affix a hazardous waste tag. List constituents: "Azatyrosine [Conc.], Solvent
[Type]."[1] Check "Toxic" and "Irritant.”[1]

o Destruction: This stream is sent for high-temperature incineration (>1000°C).[1]
o Trace Path (Empty Vials/Gloves/Pipette Tips):
o Action: Place in Yellow "Trace Chemotherapy" Bin.

o Rationale: These bins are incinerated but handled differently than bulk hazardous waste.

[1](2]

o Note: If your facility lacks Yellow Bins, default to the Black Bin.[1] Never use Red
Biohazard bags for chemical agents (autoclaving does not destroy Azatyrosine).[1]
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e Decontamination of Surfaces:

o Solvent: Use a 10% detergent solution followed by a water rinse.[1] Azatyrosine is water-
soluble.[1][3]

o Wipes: Dispose of cleaning wipes in the Trace (Yellow) or Hazardous (Black) bin, not
regular trash.[1]

Visual Decision Logic (DOT Diagram)

Figure 1: Decision tree for segregating Azatyrosine waste streams to ensure regulatory
compliance and environmental safety.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Azatyrosine
https://www.benchchem.com/product/b1250254/docs?utm_src=pdf-body#azatyrosine-bioactive-containment-disposal-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Azatyrosine
https://www.fishersci.com/store/msds?partNumber=S25829&productDescription=L-TYROSINE+5+G&vendorId=VN00115888&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Azatyrosine
https://www.benchchem.com/product/b1250254/docs?utm_src=pdf-body#azatyrosine-bioactive-containment-disposal-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Start: Azatyrosine Waste Generated

Determine Waste State

Pure Substance

Solid / Powder Liquid / Solution

Is container RCRA Empty?

. IStock Solution
(<3% remaining)

No (>3%)
TRACE STREAM BULK STREAM
(Empty Vials, PPE, Wipes) (Stock Solutions, Unused Powder)

Seal & Label ag as Toxic/lrritant
YELLOW BIN BLACK BIN
(Trace Chemo/Incineration) (RCRA Hazardous Waste)

Off-site Destruction

High-Temp Incineration

Click to download full resolution via product page

Personal Protective Equipment (PPE) Matrix

Self-Validating Safety: Always assume the container is externally contaminated.[1]
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PPE Item Specification Rationale
Gl Nitrile (Double-gloving Prevents dermal absorption.[1]
oves
recommended) Azatyrosine is a solid irritant.[1]

Standard protection against

Eye Protection Chemical Safety Goggles
dust/splash (H319).[1]
Prevents inhalation of
Respiratory N95 (if powder) or Fume Hood  particulates during
weighing/disposal.[1]
) Prevents contamination of
Clothing Lab Coat (Buttoned)

street clothes.[1]

Regulatory Framework & Compliance

o EPA RCRA Status: Azatyrosine is not explicitly "P-listed" or "U-listed,"” but it is regulated
under the "Characteristic of Toxicity" or as a "Listed Waste" if mixed with spent solvents [1].

[1]
» NIOSH: Treat as a Hazardous Drug (HD) due to antineoplastic activity.[1]

e Best Practice: The "Cradle-to-Grave" responsibility means your lab is liable until the waste is
incinerated.[1] Always use a licensed chemical waste contractor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Azatyrosine | CBH10N203 | CID 10986910 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. sdmedwaste.com [sdmedwaste.com]

3. fishersci.com [fishersci.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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